Cas no 23384-01-2 (Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-)
23384-01-2 structure
Product Name:Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-
CAS No:23384-01-2
MF:C7H5F4NO2S
MW:243.178714513779
CID:252016
PubChem ID:23274155
Update Time:2025-04-19
Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-
- 1,1,1,3'-Tetrafluoromethanesulfonanilide
- Methanesulfonanilide,1,1,1,3'-tetrafluoro- (8CI)
- 23384-01-2
- M-FLUORO CF3-METHANESULFONANILIDE
- DTXSID10879042
- 1,1,1-trifluoro-N-(3-fluorophenyl)methanesulfonamide
- AAYLSDIKTKMOFT-UHFFFAOYSA-N
-
- Inchi: 1S/C7H5F4NO2S/c8-5-2-1-3-6(4-5)12-15(13,14)7(9,10)11/h1-4,12H
- InChI Key: AAYLSDIKTKMOFT-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(NC1C=CC=C(C=1)F)(=O)=O
Computed Properties
- Exact Mass: 242.99775
- Monoisotopic Mass: 242.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.6A^2
Experimental Properties
- PSA: 46.17
Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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